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Compound of Interest

Compound Name:
Methyl 3-hydroxy-2,2-

dimethylpropanoate

Cat. No.: B147297 Get Quote

An In-depth Technical Guide to Methyl 3-hydroxy-2,2-dimethylpropanoate and Its Synonyms

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical compounds, including their various synonyms and properties, is

paramount. This guide provides a detailed overview of Methyl 3-hydroxy-2,2-
dimethylpropanoate, a versatile organic compound.

Synonyms and Chemical Identifiers
Methyl 3-hydroxy-2,2-dimethylpropanoate is known by several other names in scientific

literature and commercial databases. Utilizing the correct synonym is crucial for effective

database searching and clear communication in research.
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Synonym Source

Methyl 3-hydroxypivalate [1][2]

Hydroxypivalic Acid Methyl Ester [2][3]

Methyl 2,2-dimethyl-3-hydroxypropionate [2][3][4]

Methyl Hydroxypivalate [2][3]

Propanoic acid, 3-hydroxy-2,2-dimethyl-, methyl

ester
[1][2]

3-hydroxy-2,2-dimethylpropionic acid methyl

ester
[1]

2,2-Dimethyl-3-hydroxypropionic Acid Methyl

Ester
[2]

Methyl β-hydroxypivalate [5]

Physicochemical Properties
The physical and chemical properties of Methyl 3-hydroxy-2,2-dimethylpropanoate are

summarized in the table below. These properties are essential for designing experiments,

understanding its behavior in different environments, and for safety considerations.
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Property Value Source

CAS Number 14002-80-3 [1][6][7]

Molecular Formula C6H12O3 [2][6][7]

Molecular Weight 132.16 g/mol [1][3][7]

Appearance Colorless to pale yellow liquid [2][6]

Melting Point -16 °C [3][7]

Boiling Point 177-178 °C at 740 mmHg [3][4][8]

Density 1.036 g/mL at 25 °C [3][4][8]

Refractive Index n20/D 1.428 [3][4][8]

Flash Point 169 °F (76 °C) - closed cup [3][4]

Water Solubility Soluble [3]

EINECS Number 237-805-3 [7][8]

MDL Number MFCD00009707 [7][8]

InChI Key
KJRFTNVYOAGTHK-

UHFFFAOYSA-N
[2][3][6]

Synthesis and Experimental Protocols
The synthesis of Methyl 3-hydroxy-2,2-dimethylpropanoate can be achieved through various

methods. Below are detailed protocols for two common synthetic routes.

Synthesis from 3-chloro-2,2-dimethylpropionic acid
This method involves the reaction of 3-chloro-2,2-dimethylpropionic acid with sodium

methoxide in methanol.[9]

Experimental Protocol:

To a stirred solution of 30.0 grams (0.22 mole) of 3-chloro-2,2-dimethylpropionic acid in 100

ml of absolute methanol, add 35.6 grams (0.66 mole) of a 25% methanolic solution of
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sodium methoxide dropwise.

The reaction is exothermic, causing the temperature to rise to 40°C.

After the addition is complete, heat the reaction mixture at reflux for 4 hours.

Cool the mixture to ambient temperature and stir for one hour.

Acidify the reaction mixture with concentrated hydrochloric acid and add 150 ml of water.

Extract the mixture with four 100 ml portions of methylene chloride.

Combine the organic extracts and dry them with magnesium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure to yield methyl 3-

hydroxy-2,2-dimethylpropionate as an oil (20.8 grams).[9]

3-chloro-2,2-dimethylpropionic acid
in methanol

Stirred Reaction
(Exothermic to 40°C)

Sodium methoxide
(25% in methanol)

Reflux for 4 hours Cool to ambient temp.
Stir for 1 hour

Acidify with conc. HCl
Add water

Extract with
methylene chloride (4x)

Dry with MgSO4
Filter

Concentrate under
reduced pressure

Methyl 3-hydroxy-2,2-dimethylpropionate
(Oil)

Methyl 3-hydroxy-2,2-dimethylpropanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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